Cas no 941869-81-4 (N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product name: N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941869-81-4
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5505780
• PubChem ID: 18587491

N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024471862
• N-(1,3-benzodioxole-5-carbonyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• N-(benzo[d][1,3]dioxole-5-carbonyl)-N-(p-tolyl)piperidine-1-carboxamide
• CHEMBL4945812
• N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide
• F2843-0171
• 941869-81-4

• Inchi： 1S/C21H22N2O4/c1-15-5-8-17(9-6-15)23(21(25)22-11-3-2-4-12-22)20(24)16-7-10-18-19(13-16)27-14-26-18/h5-10,13H,2-4,11-12,14H2,1H3
• InChI Key： CFTVOIYWYODIME-UHFFFAOYSA-N
• SMILES： O=C(N(C(C1=CC=C2C(=C1)OCO2)=O)C1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.1Ų

Additional information on N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941869-81-4)

N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941869-81-4, represents a novel chemical entity with potential applications in the treatment of various diseases. Its molecular structure, featuring a combination of aromatic and heterocyclic rings, makes it an intriguing subject for further investigation.

The compound's structure consists of several key functional groups, including a benzodioxole moiety and a piperidine ring. The benzodioxole ring is known for its presence in numerous bioactive molecules, often contributing to their pharmacological properties. Specifically, the 2H-1,3-benzodioxole moiety has been studied for its role in modulating biological pathways related to inflammation and pain management. The piperidine ring, on the other hand, is a common component in many pharmaceuticals due to its ability to enhance binding affinity and metabolic stability.

Recent research has highlighted the importance of N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide in the development of new therapeutic agents. Studies have demonstrated that this compound exhibits promising activity against several targets relevant to human health. For instance, preliminary in vitro studies suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation. Additionally, its interaction with receptors and ion channels has been explored as a potential mechanism for treating neurological disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is particularly important for pharmaceutical applications where large quantities of high-quality material are necessary for clinical trials and commercial production.

One of the most compelling aspects of N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide is its potential for drug repurposing. By examining existing biological data and leveraging computational modeling tools, researchers have identified several pathways where this compound could be effective. For example, its structural features suggest that it might interact with proteins involved in immune regulation, offering a new approach to treating autoimmune diseases.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for therapeutic use. Preliminary data indicate that it exhibits favorable pharmacokinetic profiles, which could translate into better patient compliance and reduced side effects.

In addition to its pharmacological potential, N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide has attracted interest from the materials science community. Its unique structure makes it a candidate for developing novel polymers and advanced materials with specific properties. These applications could range from biodegradable plastics to smart materials capable of responding to environmental stimuli.

The regulatory landscape for new pharmaceutical compounds like N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide is complex but well-established. Researchers must navigate stringent guidelines set by agencies such as the FDA and EMA to bring their compounds to market. However, the growing interest in innovative therapies provides a supportive environment for compounds with demonstrated potential.

Future research directions for this compound include exploring its interactions with other bioactive molecules and evaluating its efficacy in animal models. By combining experimental data with computational simulations, scientists can gain deeper insights into its mechanisms of action and optimize its therapeutic applications.

In conclusion, N-(4-methylphenyl)-N-(piperidine-1-carbonyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941869-81-4) is a multifaceted compound with significant promise in pharmaceuticals and materials science. Its unique structure and demonstrated biological activity make it a valuable asset in ongoing research efforts aimed at improving human health and developing advanced materials.